Cas no 214470-85-6 (Methyl 2-amino-5-ethoxy-4-methoxybenzoate)

• Product Name: Methyl 2-amino-5-ethoxy-4-methoxybenzoate
• CAS No: 214470-85-6
• MF: C₁₁H₁₅NO₄
• MW: 225.2411
• MDL: MFCD17168901
• CID: 2194122
• PubChem ID: 10585283
• Update Time: 2025-06-11

Methyl 2-amino-5-ethoxy-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-ethoxy-4-methoxybenzoate
• Benzoic acid, 2-amino-5-ethoxy-4-methoxy-, methyl ester
• BDUDCBNHFCERIU-UHFFFAOYSA-N
• AK158049
• AX8291965
• C74040
• SB80456
• DS-9131
• CS-0151511
• 214470-85-6
• SCHEMBL6383531
• AKOS015924450
• methyl2-amino-5-ethoxy-4-methoxybenzoate
• DB-351848
• EN300-6509918
• MFCD17168901

• MDL： MFCD17168901
• Inchi： 1S/C11H15NO4/c1-4-16-10-5-7(11(13)15-3)8(12)6-9(10)14-2/h5-6H,4,12H2,1-3H3
• InChI Key： BDUDCBNHFCERIU-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C1C([H])=C(C(=O)OC([H])([H])[H])C(=C([H])C=1OC([H])([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 2-amino-5-ethoxy-4-methoxybenzoate

Methyl 2-amino-5-ethoxy-4-methoxybenzoate (CAS No. 214470-85-6): A Comprehensive Overview

Methyl 2-amino-5-ethoxy-4-methoxybenzoate (CAS No. 214470-85-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural properties, holds promise in various biochemical applications, particularly in the synthesis of novel therapeutic agents. The detailed exploration of its chemical structure, biological activities, and potential applications provides a deeper understanding of its significance in modern medicine.

The molecular formula of Methyl 2-amino-5-ethoxy-4-methoxybenzoate is C₁₁H₁₃NO₄, reflecting its complex arrangement of functional groups. The presence of both amino and methoxy substituents on the benzoate backbone enhances its reactivity, making it a versatile intermediate in organic synthesis. This structural configuration is particularly intriguing for researchers exploring new pharmacophores, as it allows for modifications that can fine-tune biological activity.

In recent years, there has been a surge in interest regarding bioactive benzoate derivatives due to their potential therapeutic benefits. Studies have highlighted the role of substituted benzoates in modulating various biological pathways, including inflammation and pain management. The ethoxy and methoxy groups in Methyl 2-amino-5-ethoxy-4-methoxybenzoate contribute to its stability and solubility, which are critical factors for drug formulation and delivery.

One of the most compelling aspects of this compound is its potential application in the development of anti-inflammatory agents. Research indicates that benzoate derivatives can interact with specific enzymes and receptors involved in the inflammatory response. The amino group, in particular, serves as a key site for interaction with target proteins, potentially leading to the development of novel anti-inflammatory drugs with improved efficacy and reduced side effects.

The synthesis of Methyl 2-amino-5-ethoxy-4-methoxybenzoate involves multi-step organic reactions, typically starting from readily available aromatic precursors. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex benzoate core.

Beyond its pharmaceutical potential, this compound has also shown promise in agricultural research. Its structural analogs have been investigated for their ability to act as growth regulators or pest deterrents. The versatility of benzoate derivatives makes them valuable tools for developing environmentally friendly agrochemicals that can enhance crop productivity while minimizing ecological impact.

The role of computational chemistry in understanding the properties of Methyl 2-amino-5-ethoxy-4-methoxybenzoate cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound interacts with biological targets at an atomic level. This information is crucial for designing modified derivatives with enhanced pharmacological properties. Additionally, computational studies help in optimizing synthetic routes by identifying potential intermediates and side products.

Epidemiological studies have also begun to explore the relationship between benzoate exposure and human health outcomes. While further research is needed to fully understand these associations, preliminary findings suggest that certain benzoate derivatives may have protective effects against chronic diseases such as cardiovascular disorders and neurodegenerative conditions. This aligns with the broader goal of developing preventive healthcare strategies based on natural product-inspired compounds.

The regulatory landscape for compounds like Methyl 2-amino-5-ethoxy-4-methoxybenzoate is continually evolving to ensure safety and efficacy. Regulatory agencies require comprehensive data on chemical stability, toxicity profiles, and pharmacokinetic behavior before approving new drugs or agrochemicals. Manufacturers must adhere to strict guidelines to demonstrate that their products are safe for intended use while minimizing environmental impact.

In conclusion, Methyl 2-amino-5-ethoxy-4-methoxybenzoate represents a significant advancement in the field of organic chemistry with far-reaching implications for medicine and agriculture. Its unique structural features make it a valuable building block for developing novel therapeutic agents and sustainable agrochemicals. As research continues to uncover new applications for this compound, it will undoubtedly play a crucial role in addressing some of the most pressing challenges facing modern healthcare and food security.